Cas no 17285-36-8 (5,6-dichloro-2,3-dihydropyridazin-3-one)

• Product Name: 5,6-dichloro-2,3-dihydropyridazin-3-one
• CAS No: 17285-36-8
• MF: C₄H₂Cl₂N₂O
• MW: 164.977478504181
• MDL: MFCD04971420
• CID: 905728
• PubChem ID: 320690
• Update Time: 2025-04-19

5,6-dichloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloropyridazin-3(2H)-one
• 3,4-Dichloro-6-pyridazone
• 3,4-dichloropyridazin-6-one
• 5,6-Dichlor-2H-pyridazin-3-on
• 5,6-dichloro-2H-pyridazin-3-one
• 5,6-dichloropyridazinone
• AC1L82R2
• ANW-67164
• CTK0I3064
• NSC269135
• SBB087862
• 5,6-Dichloropyridazin-3-ol
• 5,6-dichloro-2,3-dihydropyridazin-3-one
• 5,6-dichloro-3(2H)-pyridazinone
• 3(2H)-Pyridazinone, 5,6-dichloro-
• dichloropyridazin-6-one
• RWDZPWHMUXKPMN-UHFFFAOYSA-N
• 3,4-dichloro-1H-pyridazin-6-one
• 8906AA
• 5,6-dichloro-2-hydropyridazin-3-one
• MCULE-
• EN300-124397
• MFCD04971420
• SCHEMBL16791715
• SY114409
• CS-W005908
• DTXSID60313340
• AKOS006292143
• SCHEMBL11255439
• 17285-36-8
• 1X-7067
• AMY26244
• 5,6-Dichloro-3-Hydroxypyridazine
• A850250
• NSC-269135
• AP-786/42300027

• MDL： MFCD04971420
• Inchi： 1S/C4H2Cl2N2O/c5-2-1-3(9)7-8-4(2)6/h1H,(H,7,9)
• InChI Key： RWDZPWHMUXKPMN-UHFFFAOYSA-N
• SMILES： ClC1C(=NNC(C=1)=O)Cl

Computed Properties

• Exact Mass: 163.95456
• Monoisotopic Mass: 163.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 378°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.661
• PSA: 41.46
• LogP: 1.07670
• Vapor Pressure: No data available

5,6-dichloro-2,3-dihydropyridazin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones